Cas no 1197231-33-6 (1-Benzyl-4-Amino-4-methoxycarbonylpiperidine dihydrochloride)

• Product Name: 1-Benzyl-4-Amino-4-methoxycarbonylpiperidine dihydrochloride
• CAS No: 1197231-33-6
• MF: C₁₄H₂₂Cl₂N₂O₂
• MW: 321.24
• MDL: MFCD08751679
• CID: 5303572
• Update Time: 2025-06-15

1-Benzyl-4-Amino-4-methoxycarbonylpiperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-Amino-4-methoxycarbonylpiperidine dihydrochloride
• 1-Benzyl-4-Amino-4-methoxycarbonylpiperidine 2HCl

• MDL： MFCD08751679
• Inchi： 1S/C14H20N2O2.2ClH/c1-18-13(17)14(15)7-9-16(10-8-14)11-12-5-3-2-4-6-12;;/h2-6H,7-11,15H2,1H3;2*1H
• InChI Key： DQORWYDEIMRDRO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(N)(C(OC)=O)CC1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 320.106
• Monoisotopic Mass: 320.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2

Additional information on 1-Benzyl-4-Amino-4-methoxycarbonylpiperidine dihydrochloride

Introduction to 1-Benzyl-4-Amino-4-methoxycarbonylpiperidine dihydrochloride (CAS No. 1197231-33-6)

1-Benzyl-4-Amino-4-methoxycarbonylpiperidine dihydrochloride, identified by its CAS number 1197231-33-6, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class, which is well-documented for its diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including the presence of a benzyl group, an amino group, and a methoxycarbonyl moiety, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacological research.

The benzyl group in 1-Benzyl-4-Amino-4-methoxycarbonylpiperidine dihydrochloride serves as an important pharmacophore, often enhancing the solubility and bioavailability of drug candidates. The amino group provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities. Additionally, the methoxycarbonyl group introduces a carboxylic acid ester functionality, which can be hydrolyzed under specific conditions to yield a free carboxylic acid, expanding the compound's utility in medicinal chemistry.

In recent years, there has been growing interest in piperidine derivatives due to their role in the development of novel therapeutic agents. For instance, piperidine-based compounds have been explored as potential treatments for neurological disorders, infectious diseases, and cancer. The structural flexibility of piperidine allows for the design of molecules that can interact with biological targets in specific ways, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of 1-Benzyl-4-Amino-4-methoxycarbonylpiperidine dihydrochloride is its potential as a precursor in the synthesis of more complex pharmacological entities. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes involved in disease pathways. For example, derivatives of this compound have been investigated for their ability to modulate kinases and other enzymes relevant to cancer biology. The methoxycarbonyl group, in particular, has been utilized to introduce reactive sites that can be selectively modified during further synthetic steps.

The dihydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for various applications in research and industrial settings. This salt form is particularly useful in pharmaceutical formulations where stability under different storage conditions is crucial. The enhanced solubility also facilitates its use in high-throughput screening assays and other biochemical assays where rapid dissolution is required.

Recent advancements in computational chemistry have further highlighted the importance of 1-Benzyl-4-Amino-4-methoxycarbonylpiperidine dihydrochloride as a building block. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations, which may influence its binding affinity to biological targets. These insights have guided the design of next-generation drug candidates with improved pharmacokinetic properties. Additionally, virtual screening techniques have been employed to identify new derivatives with enhanced activity against specific disease-related targets.

The synthesis of 1-Benzyl-4-Amino-4-methoxycarbonylpiperidine dihydrochloride involves multi-step organic reactions that showcase the compound's synthetic versatility. Key steps include the formation of the piperidine ring followed by functionalization with the benzyl group and the methoxycarbonyl moiety. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies are critical for producing compounds suitable for preclinical and clinical studies.

In conclusion, 1-Benzyl-4-Amino-4-methoxycarbonylpiperidine dihydrochloride (CAS No. 1197231-33-6) represents a promising compound in pharmaceutical research due to its structural features and potential applications. Its role as a precursor in drug development underscores its importance in modern medicinal chemistry. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like this are likely to play an increasingly significant role in addressing unmet medical needs.